Cas no 2137831-74-2 (5-(2-Methylprop-2-en-1-yl)-1,2,3,6-tetrahydropyridin-3-amine)

• Product Name: 5-(2-Methylprop-2-en-1-yl)-1,2,3,6-tetrahydropyridin-3-amine
• CAS No: 2137831-74-2
• MF: C₉H₁₆N₂
• MW: 152.236742019653
• CID: 6416863
• PubChem ID: 165456882
• Update Time: 2025-05-20

5-(2-Methylprop-2-en-1-yl)-1,2,3,6-tetrahydropyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2137831-74-2
• EN300-743074
• 5-(2-methylprop-2-en-1-yl)-1,2,3,6-tetrahydropyridin-3-amine
• 5-(2-Methylprop-2-en-1-yl)-1,2,3,6-tetrahydropyridin-3-amine

• Inchi： 1S/C9H16N2/c1-7(2)3-8-4-9(10)6-11-5-8/h4,9,11H,1,3,5-6,10H2,2H3
• InChI Key： FROPUXLNFSXUAB-UHFFFAOYSA-N
• SMILES： N1CC(CC(=C)C)=CC(C1)N

Computed Properties

• Exact Mass: 152.131348519g/mol
• Monoisotopic Mass: 152.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38Ų

Additional information on 5-(2-Methylprop-2-en-1-yl)-1,2,3,6-tetrahydropyridin-3-amine

Comprehensive Overview of 5-(2-Methylprop-2-en-1-yl)-1,2,3,6-tetrahydropyridin-3-amine (CAS No. 2137831-74-2)

The compound 5-(2-Methylprop-2-en-1-yl)-1,2,3,6-tetrahydropyridin-3-amine (CAS No. 2137831-74-2) is a structurally unique molecule that has garnered significant interest in pharmaceutical and chemical research. Its molecular framework combines a tetrahydropyridine core with a 2-methylprop-2-en-1-yl substituent, making it a valuable intermediate for drug discovery and organic synthesis. Researchers are particularly intrigued by its potential applications in central nervous system (CNS) therapeutics, given its structural resemblance to bioactive amines.

In recent years, the demand for novel heterocyclic compounds like 5-(2-Methylprop-2-en-1-yl)-1,2,3,6-tetrahydropyridin-3-amine has surged due to their versatility in medicinal chemistry. This compound's amine functionality and unsaturated side chain offer multiple sites for chemical modification, enabling the development of derivatives with tailored properties. Its CAS No. 2137831-74-2 is frequently searched in academic and industrial databases, reflecting its growing relevance in high-throughput screening and lead optimization projects.

One of the key hotspots in current research involves exploring the structure-activity relationship (SAR) of this compound. Scientists are investigating how modifications to its tetrahydropyridine ring or allyl group influence its biological activity. For instance, its potential as a dopamine receptor modulator or enzyme inhibitor is a topic of active debate. These studies align with broader trends in precision medicine and targeted drug delivery, where customized molecular designs are critical.

From a synthetic perspective, 5-(2-Methylprop-2-en-1-yl)-1,2,3,6-tetrahydropyridin-3-amine poses intriguing challenges and opportunities. Its preparation often involves multi-step organic synthesis, including reductive amination and protecting group strategies. Researchers are also exploring green chemistry approaches to optimize its production, addressing the industry's push for sustainable manufacturing. The compound's CAS No. 2137831-74-2 is commonly cited in patents and publications related to catalytic hydrogenation and stereoselective synthesis.

Another area of interest is the compound's potential role in neurodegenerative disease research. Given the rising global prevalence of conditions like Alzheimer's and Parkinson's, molecules with CNS permeability and neuroprotective properties are highly sought after. While 5-(2-Methylprop-2-en-1-yl)-1,2,3,6-tetrahydropyridin-3-amine is still under investigation, preliminary studies suggest it may interact with neurotransmitter systems, sparking further exploration.

In summary, 5-(2-Methylprop-2-en-1-yl)-1,2,3,6-tetrahydropyridin-3-amine (CAS No. 2137831-74-2) represents a promising scaffold in modern chemistry and pharmacology. Its unique structure, combined with its potential applications in drug development and neurobiology, makes it a compound worth watching. As research progresses, its role in addressing unmet medical needs and advancing synthetic methodologies will likely become even more prominent.